Cas no 860650-79-9 (N-Cyclohexyl-N'-(1H-indazol-4-yl)urea)

• Product Name: N-Cyclohexyl-N'-(1H-indazol-4-yl)urea
• CAS No: 860650-79-9
• MDL: MFCD03787415
• CID: 4661276
• Update Time: 2025-10-25

N-Cyclohexyl-N'-(1H-indazol-4-yl)urea Chemical and Physical Properties

Names and Identifiers

• N-Cyclohexyl-N'-(1H-indazol-4-yl)urea

• MDL： MFCD03787415

Additional information on N-Cyclohexyl-N'-(1H-indazol-4-yl)urea

Comprehensive Overview of N-Cyclohexyl-N'-(1H-indazol-4-yl)urea (CAS No. 860650-79-9)

N-Cyclohexyl-N'-(1H-indazol-4-yl)urea, with the CAS number 860650-79-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This urea derivative is characterized by its unique molecular structure, combining a cyclohexyl group with an indazole moiety. Such structural features make it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a kinase inhibitor or signal transduction modulator, aligning with current trends in targeted therapy and precision medicine.

The compound's molecular formula and weight are critical for understanding its pharmacokinetic properties. Its solubility in organic solvents and stability under physiological conditions are often discussed in scientific literature, addressing common queries from chemists and pharmacologists. Recent studies highlight its role in modulating enzyme activity, particularly in pathways related to inflammation and cell proliferation. This aligns with the growing interest in small-molecule therapeutics for chronic diseases, a hot topic in 2024's biomedical research landscape.

From a synthetic chemistry perspective, N-Cyclohexyl-N'-(1H-indazol-4-yl)urea is typically prepared through urea bond formation reactions, a process frequently searched by organic chemists. Optimizing its yield and purity remains a focus, as these factors directly impact its applicability in high-throughput screening. Analytical techniques like HPLC and NMR spectroscopy are essential for quality control, addressing another common question among researchers working with this compound.

The structure-activity relationship (SAR) of this molecule is particularly intriguing. Its hydrogen-bonding capacity, derived from the urea functional group, enables selective interactions with biological targets. This property is increasingly relevant in fragment-based drug design, a trending approach in modern medicinal chemistry. Computational modeling studies of 860650-79-9 often appear in discussions about molecular docking and virtual screening, reflecting the pharmaceutical industry's shift toward AI-assisted drug discovery.

In biochemical assays, N-Cyclohexyl-N'-(1H-indazol-4-yl)urea has shown interesting binding affinities to various protein targets. These findings contribute to ongoing research in personalized medicine, particularly for conditions where traditional therapies show limited efficacy. The compound's ADMET properties (absorption, distribution, metabolism, excretion, and toxicity) are currently under investigation, addressing a critical gap in the literature that many researchers seek to fill.

From a commercial standpoint, the availability of CAS 860650-79-9 through chemical suppliers is frequently monitored by pharmaceutical companies. The compound's price trends and synthesis scalability are practical concerns for industrial researchers, making these aspects valuable discussion points. Recent patents involving similar urea derivatives suggest growing intellectual property interest in this chemical space.

Environmental and green chemistry considerations are also emerging as important factors in the use of N-Cyclohexyl-N'-(1H-indazol-4-yl)urea. Researchers are exploring sustainable synthesis routes and biodegradability profiles, responding to the pharmaceutical industry's push toward more eco-friendly practices. These aspects frequently appear in searches related to green pharmaceuticals and sustainable drug development.

The compound's potential in combination therapies represents another area of active investigation. With the rise of multi-target drug discovery, researchers are examining how 860650-79-9 might synergize with other bioactive molecules. This approach aligns with current treatment paradigms for complex diseases, where single-target drugs often show limited effectiveness.

In summary, N-Cyclohexyl-N'-(1H-indazol-4-yl)urea (CAS 860650-79-9) represents a versatile scaffold with significant potential in medicinal chemistry. Its unique structural features, combined with promising biological activity, make it a compound of interest across multiple research domains. As scientific understanding of its mechanisms and applications grows, this molecule will likely continue to feature prominently in both academic and industrial research initiatives.